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CID 3776093 CID 3776093
Brand Name: Vulcanchem
CAS No.: 325693-60-5
VCID: VC0380114
InChI: InChI=1S/C30H29N5O3S/c36-26(33-17-5-2-6-18-33)20-39-30-32-31-25(35(30)22-12-3-1-4-13-22)16-9-19-34-28(37)23-14-7-10-21-11-8-15-24(27(21)23)29(34)38/h1,3-4,7-8,10-15H,2,5-6,9,16-20H2
SMILES: C1CCN(CC1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CCCN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O
Molecular Formula: C30H29N5O3S
Molecular Weight: 539.6g/mol

CID 3776093

CAS No.: 325693-60-5

Main Products

VCID: VC0380114

Molecular Formula: C30H29N5O3S

Molecular Weight: 539.6g/mol

CID 3776093 - 325693-60-5

CAS No. 325693-60-5
Product Name CID 3776093
Molecular Formula C30H29N5O3S
Molecular Weight 539.6g/mol
IUPAC Name 2-[3-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-4-phenyl-1,2,4-triazol-3-yl]propyl]benzo[de]isoquinoline-1,3-dione
Standard InChI InChI=1S/C30H29N5O3S/c36-26(33-17-5-2-6-18-33)20-39-30-32-31-25(35(30)22-12-3-1-4-13-22)16-9-19-34-28(37)23-14-7-10-21-11-8-15-24(27(21)23)29(34)38/h1,3-4,7-8,10-15H,2,5-6,9,16-20H2
Standard InChIKey XAUUAMRKPGLLND-UHFFFAOYSA-N
SMILES C1CCN(CC1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CCCN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O
Canonical SMILES C1CCN(CC1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CCCN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O
PubChem Compound 3776093
Last Modified Nov 11 2021
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